Cas no 2134-36-3 (Ethyl 4-chloro-2-methylpyrimidine-5-carboxylate)

• Product Name: Ethyl 4-chloro-2-methylpyrimidine-5-carboxylate
• CAS No: 2134-36-3
• MF: C₈H₉ClN₂O₂
• MW: 200.622260808945
• MDL: MFCD08275064
• CID: 249716
• PubChem ID: 12677176
• Update Time: 2025-05-24

Ethyl 4-chloro-2-methylpyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-chloro-2-methylpyrimidine-5-carboxylate
• 5-Pyrimidinecarboxylic acid, 4-chloro-2-methyl-, ethyl ester
• 4-Chlor-2-methyl-pyrimidin-5-carbonsaeure-aethylester
• 4-Chlor-5-ethoxycarbonyl-2-methyl-benzthiazol
• 4-chloro-2-methyl-pyrimidine-5-carboxylic acid ethyl ester
• CTK4E6542
• ethyl 2-methyl-4-chloropyrimidine-5-carboxylate
• ethyl 4-chloro-2-methyl-5-pyrimidinecarboxylate
• QC-5711
• 5-Pyrimidinecarboxylicacid, 4-chloro-2-methyl-, ethyl ester
• LXIAVLIGRIDNHQ-UHFFFAOYSA-N
• VP50384
• PB31058
• AB0036264
• ST1141078
• AM20090187
• Y3305
• ethyl-2-methyl-4-chloropyrimidine-5-carboxylate
• DTXSID70506549
• FT-0721459
• GS-5799
• EN300-107576
• MFCD08275064
• AKOS005146390
• A15371
• 2134-36-3
• Z1269141696
• SY098645
• CAA13436
• CS-W022687
• SCHEMBL427402
• ethyl4-chloro-2-methylpyrimidine-5-carboxylate
• DB-013017
• Ethyl 4-chloro-2-methylpyrimidine-5-carboxylate

• MDL： MFCD08275064
• Inchi： 1S/C8H9ClN2O2/c1-3-13-8(12)6-4-10-5(2)11-7(6)9/h4H,3H2,1-2H3
• InChI Key： LXIAVLIGRIDNHQ-UHFFFAOYSA-N
• SMILES： ClC1C(=CN=C(C)N=1)C(=O)OCC

Computed Properties

• Exact Mass: 200.03500
• Monoisotopic Mass: 200.0352552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.1
• XLogP3: 1.8

Experimental Properties

• Color/Form: No data available
• Density: 1.265
• Melting Point: No data available
• Boiling Point: 276 ºC
• Flash Point: 121 ºC
• Refractive Index: 1.524
• PSA: 52.08000
• LogP: 1.61510

Ethyl 4-chloro-2-methylpyrimidine-5-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on Ethyl 4-chloro-2-methylpyrimidine-5-carboxylate

Ethyl 4-chloro-2-methylpyrimidine-5-carboxylate (CAS No. 2134-36-3): An Overview of Its Properties, Applications, and Recent Research

Ethyl 4-chloro-2-methylpyrimidine-5-carboxylate (CAS No. 2134-36-3) is a versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique pyrimidine core and functional groups, which contribute to its diverse applications in drug discovery and chemical synthesis.

The molecular structure of Ethyl 4-chloro-2-methylpyrimidine-5-carboxylate consists of a pyrimidine ring with a chlorine atom at the 4-position, a methyl group at the 2-position, and an ethyl ester group at the 5-position. This specific arrangement of functional groups imparts unique chemical properties that make it an attractive candidate for various synthetic transformations and biological studies.

In terms of physical properties, Ethyl 4-chloro-2-methylpyrimidine-5-carboxylate is a solid at room temperature with a melting point ranging from 75 to 78°C. It is soluble in common organic solvents such as ethanol, methanol, and dichloromethane, but has limited solubility in water. These properties facilitate its use in various chemical reactions and purification processes.

The synthesis of Ethyl 4-chloro-2-methylpyrimidine-5-carboxylate typically involves a multi-step process. One common approach is the reaction of ethyl cyanoacetate with ethyl orthoformate followed by cyclization to form the pyrimidine ring. Subsequent chlorination and methylation steps yield the final product. Recent advancements in green chemistry have led to more environmentally friendly synthetic methods, such as using microwave-assisted reactions and catalytic systems to improve yield and reduce waste.

Ethyl 4-chloro-2-methylpyrimidine-5-carboxylate has found extensive applications in medicinal chemistry due to its potential as a lead compound for drug development. The pyrimidine scaffold is known for its biological activity, particularly in the inhibition of enzymes involved in nucleic acid metabolism. Studies have shown that derivatives of this compound exhibit promising antiviral, antibacterial, and anticancer properties.

One notable area of research is the use of Ethyl 4-chloro-2-methylpyrimidine-5-carboxylate as a building block for the synthesis of antiviral agents. For example, recent studies have demonstrated that certain derivatives can effectively inhibit the replication of RNA viruses such as influenza and hepatitis C virus (HCV). These findings highlight the potential of this compound in developing new therapeutic strategies against viral infections.

In addition to antiviral applications, Ethyl 4-chloro-2-methylpyrimidine-5-carboxylate has also been explored for its anticancer properties. Research has shown that some derivatives can selectively target cancer cells by disrupting key cellular processes such as DNA replication and protein synthesis. These compounds have shown promise in preclinical studies and are currently being evaluated for their potential as novel anticancer agents.

The pharmacokinetic properties of Ethyl 4-chloro-2-methylpyrimidine-5-carboxylate and its derivatives are another important aspect of its study. Understanding how these compounds are absorbed, distributed, metabolized, and excreted in the body is crucial for optimizing their therapeutic potential. Recent studies have employed advanced analytical techniques such as liquid chromatography-mass spectrometry (LC-MS) to characterize the metabolic pathways of these compounds.

Beyond medicinal applications, Ethyl 4-chloro-2-methylpyrimidine-5-carboxylate has also found use in agrochemicals. The pyrimidine scaffold is known for its ability to inhibit plant growth regulators and herbicides. Derivatives of this compound have been developed as selective herbicides that target specific weed species without harming crops. This application highlights the versatility of this compound in agricultural research.

The environmental impact of Ethyl 4-chloro-2-methylpyrimidine-5-carboxylate is an important consideration in its development and use. Recent studies have focused on assessing the biodegradability and ecotoxicity of this compound to ensure its safe application in various industries. Sustainable practices such as green chemistry principles are being increasingly adopted to minimize environmental risks associated with chemical production.

In conclusion, Ethyl 4-chloro-2-methylpyrimidine-5-carboxylate (CAS No. 2134-36-3) is a multifaceted compound with significant potential in various fields including medicinal chemistry, agrochemicals, and chemical synthesis. Its unique molecular structure and diverse applications make it an important subject of ongoing research. As new synthetic methods and biological studies continue to emerge, the future prospects for this compound remain promising.